Brmeneo
Brmeneo
Brand Name:
Vulcanchem
CAS No.:
126291-42-7
VCID:
VC21210276
InChI:
InChI=1S/C19H22BrNO4/c1-19-8-7-10-11(14(19)5-6-16(19)22)3-4-12-13(10)9-15(21(23)24)18(25-2)17(12)20/h9-11,14H,3-8H2,1-2H3/t10-,11+,14-,19-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])OC)Br
Molecular Formula:
C19H22BrNO4
Molecular Weight:
408.3 g/mol
Brmeneo
CAS No.: 126291-42-7
Cat. No.: VC21210276
Molecular Formula: C19H22BrNO4
Molecular Weight: 408.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 126291-42-7 |
|---|---|
| Molecular Formula | C19H22BrNO4 |
| Molecular Weight | 408.3 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-4-bromo-3-methoxy-13-methyl-2-nitro-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H22BrNO4/c1-19-8-7-10-11(14(19)5-6-16(19)22)3-4-12-13(10)9-15(21(23)24)18(25-2)17(12)20/h9-11,14H,3-8H2,1-2H3/t10-,11+,14-,19-/m0/s1 |
| Standard InChI Key | IWZBTBVKRYVUAZ-VNXHFNNKSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])OC)Br |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])OC)Br |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])OC)Br |
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